Cas no 1806019-22-6 (Methyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate
• CAS No: 1806019-22-6
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4885180
• Update Time: 2025-06-07

Methyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-16-9(15)7-6(11)4(2-10)5(3-14-7)8(12)13/h3,8H,2H2,1H3
• InChI Key： QGBSWBOYFFVYRC-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C(=O)OC)=NC=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate

Methyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxylate (CAS No. 1806019-22-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(chloromethyl)-5-()-3(fluoropyridine-2-carboxylate) is a highly specialized organic compound characterized by its intricate molecular structure and versatile reactivity. As a critical intermediate in the synthesis of pharmaceuticals, this compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a chloromethyl moiety and a substituent, makes it a valuable building block for constructing complex molecular architectures.

The chemical structure of Methyl 4-(chloromethyl)-5-()-3() is defined by a pyridine core flanked by these distinct functional groups. The chloromethyl group introduces reactivity that is conducive to nucleophilic substitution reactions, while the group enhances lipophilicity and metabolic stability, which are crucial factors in drug design. This combination of properties makes the compound an attractive candidate for further derivatization and optimization.

In recent years, there has been a surge in research focused on the development of fluorinated pyridines due to their broad spectrum of biological activities. Fluorinated pyridines are known to exhibit enhanced binding affinity, improved pharmacokinetic profiles, and increased resistance to metabolic degradation. Methyl 4-(chloromethyl)-5-()-3() aligns with these trends, offering a synthetic pathway to access novel fluorinated heterocycles that could serve as lead compounds for drug discovery.

The utility of this compound extends beyond its role as a mere intermediate. Its structural features allow for the exploration of diverse chemical transformations, including cross-coupling reactions, condensation reactions, and functional group interconversions. These reactions are fundamental to the synthesis of more complex molecules and have been instrumental in the development of several blockbuster drugs over the past decade. The ability to modify both the pyridine ring and the attached functional groups provides chemists with a high degree of flexibility in designing targeted molecular entities.

The synthesis of Methyl 4-(chloromethyl)-5-()-3() typically involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms, in particular, demands careful consideration due to their unique electronic properties and reactivity patterns. Advances in synthetic methodologies have enabled more efficient and scalable production processes for fluorinated compounds, making it feasible to explore their medicinal chemistry potential on a larger scale.

In the realm of drug discovery, Methyl 4-() has been utilized in several high-profile research projects aimed at identifying new treatments for various diseases. Its structural framework has been incorporated into libraries of compounds that are screened for biological activity using computational modeling and experimental assays. Such efforts have led to the identification of promising candidates that exhibit desirable pharmacological properties.

The role of this compound in medicinal chemistry is further underscored by its incorporation into several patents and scientific publications. Researchers have leveraged its unique reactivity to develop novel synthetic routes that could be applied to other fluorinated pyridines or related heterocycles. These contributions highlight the importance of Methyl 4-() as a cornerstone in modern pharmaceutical synthesis.

The future prospects for Methyl 4-() are bright, given the ongoing interest in fluorinated compounds within the pharmaceutical industry. As new synthetic techniques continue to emerge, it is likely that this compound will play an even greater role in the development of next-generation therapeutics. Its versatility and well-documented reactivity make it an indispensable tool for medicinal chemists seeking to push the boundaries of drug design.